Cas no 2138062-36-7 (N-[4-(2-methoxyethyl)piperidin-4-yl]-2-nitrobenzene-1-sulfonamide)
N-[4-(2-methoxyethyl)piperidin-4-yl]-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-1169517
- 2138062-36-7
- N-[4-(2-methoxyethyl)piperidin-4-yl]-2-nitrobenzene-1-sulfonamide
-
- Inchi: 1S/C14H21N3O5S/c1-22-11-8-14(6-9-15-10-7-14)16-23(20,21)13-5-3-2-4-12(13)17(18)19/h2-5,15-16H,6-11H2,1H3
- InChI Key: XEVXYNNDIUOBOR-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NC1(CCOC)CCNCC1)(=O)=O
Computed Properties
- Exact Mass: 343.12019195g/mol
- Monoisotopic Mass: 343.12019195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 122Ų
N-[4-(2-methoxyethyl)piperidin-4-yl]-2-nitrobenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1169517-0.05g |
2138062-36-7 | 0.05g |
$1056.0 | 2023-05-24 | |||
| Enamine | EN300-1169517-0.1g |
2138062-36-7 | 0.1g |
$1106.0 | 2023-05-24 | |||
| Enamine | EN300-1169517-0.25g |
2138062-36-7 | 0.25g |
$1156.0 | 2023-05-24 | |||
| Enamine | EN300-1169517-0.5g |
2138062-36-7 | 0.5g |
$1207.0 | 2023-05-24 | |||
| Enamine | EN300-1169517-1.0g |
2138062-36-7 | 1g |
$1256.0 | 2023-05-24 | |||
| Enamine | EN300-1169517-2.5g |
2138062-36-7 | 2.5g |
$2464.0 | 2023-05-24 | |||
| Enamine | EN300-1169517-5.0g |
2138062-36-7 | 5g |
$3645.0 | 2023-05-24 | |||
| Enamine | EN300-1169517-10.0g |
2138062-36-7 | 10g |
$5405.0 | 2023-05-24 | |||
| Enamine | EN300-1169517-50mg |
2138062-36-7 | 50mg |
$587.0 | 2023-10-03 | |||
| Enamine | EN300-1169517-100mg |
2138062-36-7 | 100mg |
$615.0 | 2023-10-03 |
N-[4-(2-methoxyethyl)piperidin-4-yl]-2-nitrobenzene-1-sulfonamide Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on N-[4-(2-methoxyethyl)piperidin-4-yl]-2-nitrobenzene-1-sulfonamide
Introduction to N-[4-(2-methoxyethyl)piperidin-4-yl]-2-nitrobenzene-1-sulfonamide (CAS No. 2138062-36-7)
N-[4-(2-methoxyethyl)piperidin-4-yl]-2-nitrobenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2138062-36-7, represents a fusion of heterocyclic chemistry and nitroaromatic systems, making it a promising candidate for various biochemical applications.
The molecular structure of N-[4-(2-methoxyethyl)piperidin-4-yl]-2-nitrobenzene-1-sulfonamide consists of a piperidine ring substituted with a 2-methoxyethyl group at the 4-position, linked to a nitrobenzene core sulfonated at the 1-position. This arrangement imparts distinct electronic and steric characteristics, which are critical for its interaction with biological targets. The presence of both the piperidine moiety and the nitro group suggests potential pharmacological activity, particularly in modulating enzyme function and receptor binding.
In recent years, there has been a surge in research focused on developing novel scaffolds that combine the advantages of piperidine derivatives with nitroaromatic compounds. Piperidine-based molecules are widely recognized for their role in drug discovery due to their ability to enhance solubility, metabolic stability, and binding affinity. The nitro group, on the other hand, serves as a versatile handle for further chemical modification and can influence the compound's reactivity and bioavailability.
Recent studies have highlighted the potential of N-[4-(2-methoxyethyl)piperidin-4-yl]-2-nitrobenzene-1-sulfonamide in addressing various therapeutic challenges. For instance, its structural features make it a viable candidate for inhibiting enzymes involved in inflammatory pathways. The nitro group can be reduced to an amine, potentially altering the compound's pharmacokinetic profile and bioactivity. This redox-active property is particularly intriguing for developing prodrugs or agents that require site-specific activation within biological systems.
The sulfonamide moiety in the compound's name is another key feature that contributes to its pharmaceutical relevance. Sulfonamides are well-documented bioisosteres that can improve drug properties such as lipophilicity and binding affinity. They are also known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant effects. By incorporating a sulfonamide group into the molecular framework of N-[4-(2-methoxyethyl)piperidin-4-yl]-2-nitrobenzene-1-sulfonamide, researchers aim to harness these beneficial characteristics while exploring new therapeutic modalities.
The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the piperidine derivative and nitration followed by sulfonation to achieve the final structure. Advanced techniques such as flow chemistry have been explored to optimize these processes, enhancing scalability and reproducibility.
Evaluation of N-[4-(2-methoxyethyl)piperidin-4-yl]-2-nitrobenzene-1-sulfonamide in preclinical models has revealed promising results regarding its interaction with biological targets. Initial studies indicate that it exhibits moderate affinity for certain enzyme families, suggesting potential therapeutic applications in areas such as pain management and neurodegenerative diseases. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.
The pharmacokinetic profile of this compound is another area of active investigation. Researchers are leveraging computational modeling techniques to predict how N-[4-(2-methoxyethyl)piperidin-4-yl]-2-nitrobenzene-1-sulfonamide will be metabolized and eliminated by the body. These studies aim to identify optimal dosing regimens and minimize potential side effects. Furthermore, formulation strategies are being explored to enhance drug delivery systems, ensuring targeted release and improved patient compliance.
The versatility of N-[4-(2-methoxyethyl)piperidin-4-yl]-2-nitrobenzene-1-sulfonamide extends beyond its direct application as a therapeutic agent. It serves as a valuable building block for medicinal chemists seeking to design novel derivatives with enhanced properties. By modifying specific functional groups within its structure, researchers can fine-tune its pharmacological profile to meet specific therapeutic needs.
In conclusion, N-[4-(2-methoxyethyl)piperidin-4-yl]-2-nitrobenzene-1-sulfonamide (CAS No. 2138062-36-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its combination of piperidine and nitroaromatic elements offers a rich foundation for developing innovative treatments across multiple therapeutic domains. As research continues to uncover new applications for this compound, it is poised to play a crucial role in shaping the future of drug discovery and development.
2138062-36-7 (N-[4-(2-methoxyethyl)piperidin-4-yl]-2-nitrobenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)